Cas no 1023576-74-0 ((3,5-Dinitrophenyl)6-methyl-3,4-dihydro-1(2H)-quinolinylmethanone)

• Product Name: (3,5-Dinitrophenyl)6-methyl-3,4-dihydro-1(2H)-quinolinylmethanone
• CAS No: 1023576-74-0
• MF: C₁₇H₁₅N₃O₅
• MW: 341.318104028702
• MDL: MFCD00245634
• CID: 4568296
• Update Time: 2025-10-30

(3,5-Dinitrophenyl)6-methyl-3,4-dihydro-1(2H)-quinolinylmethanone Chemical and Physical Properties

Names and Identifiers

• (3,5-dinitrophenyl)[6-methyl-3,4-dihydro-1(2H)-quinolinyl]methanone
• 1-(3,5-dinitrobenzoyl)-6-methyl-1,2,3,4-tetrahydroquinoline
• (3,5-Dinitrophenyl)6-methyl-3,4-dihydro-1(2H)-quinolinylmethanone

• MDL： MFCD00245634
• Inchi： 1S/C17H15N3O5/c1-11-4-5-16-12(7-11)3-2-6-18(16)17(21)13-8-14(19(22)23)10-15(9-13)20(24)25/h4-5,7-10H,2-3,6H2,1H3
• InChI Key： SCVLXDWIXLSFSQ-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(C)C=C2)CCC1)(C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)=O

Computed Properties

• Exact Mass: 341.101171g/mol
• Monoisotopic Mass: 341.101171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 341.32g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 112Ų

Additional information on (3,5-Dinitrophenyl)6-methyl-3,4-dihydro-1(2H)-quinolinylmethanone

Comprehensive Analysis of (3,5-Dinitrophenyl)6-methyl-3,4-dihydro-1(2H)-quinolinylmethanone (CAS No. 1023576-74-0)

The compound (3,5-Dinitrophenyl)6-methyl-3,4-dihydro-1(2H)-quinolinylmethanone, identified by its CAS No. 1023576-74-0, is a specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, combining a dinitrophenyl group with a quinolinylmethanone backbone, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most intriguing aspects of 1023576-74-0 is its potential role in drug discovery. The quinoline moiety is a well-known pharmacophore, frequently found in molecules with antimicrobial, anticancer, and anti-inflammatory properties. The addition of the dinitrophenyl group introduces electron-withdrawing characteristics, which could enhance binding affinity to biological targets. Recent studies have highlighted the growing demand for nitroaromatic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and enzyme modulators.

In material science, (3,5-Dinitrophenyl)6-methyl-3,4-dihydro-1(2H)-quinolinylmethanone has garnered attention for its potential use in organic electronics. The conjugated system of the quinoline ring, combined with the nitro groups, may contribute to unique electronic properties, such as charge transport or photoluminescence. This aligns with the rising interest in small-molecule semiconductors for applications in OLEDs, solar cells, and sensors. Researchers are actively investigating how structural modifications to this compound could optimize its performance in such devices.

The synthesis of CAS No. 1023576-74-0 typically involves multi-step organic reactions, including Friedel-Crafts acylation and nitration processes. These methods are widely discussed in academic literature, reflecting the broader interest in sustainable synthetic routes and green chemistry. As environmental concerns grow, scientists are exploring catalytic and solvent-free approaches to produce such compounds with minimal waste, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound's stability and solubility profile. The dinitrophenyl group can influence both properties, making it crucial for formulation scientists working on drug delivery systems or material coatings. Questions like "How to improve the solubility of nitroaromatic compounds?" or "What are the stability challenges of quinoline derivatives?" are common in research forums, underscoring the practical challenges associated with this molecule.

From an analytical perspective, 1023576-74-0 presents opportunities for advanced characterization techniques. Spectroscopic methods such as NMR, IR, and mass spectrometry are essential for verifying its structure, while computational modeling can predict its reactivity and interactions. These topics are highly relevant to researchers seeking structure-activity relationships or molecular docking insights, which are frequently searched in conjunction with quinoline and nitroaromatic keywords.

In conclusion, (3,5-Dinitrophenyl)6-methyl-3,4-dihydro-1(2H)-quinolinylmethanone represents a versatile compound with broad applications across multiple scientific disciplines. Its study not only advances our understanding of nitroaromatic chemistry but also contributes to cutting-edge developments in medicine and materials. As research continues, this compound is likely to remain a focal point for innovation, addressing both fundamental questions and practical challenges in modern science.